Cas no 1356113-61-5 (4-Fluoro-3,5-diiodobenzonitrile)

4-Fluoro-3,5-diiodobenzonitrile is a halogenated aromatic compound featuring both fluorine and iodine substituents on a benzonitrile scaffold. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of iodine enhances reactivity in cross-coupling reactions, while the fluorine substituent contributes to stability and influences electronic properties. This compound is often utilized in palladium-catalyzed transformations, such as Suzuki or Sonogashira couplings, due to its favorable leaving group characteristics. Its high purity and well-defined reactivity profile make it suitable for precision applications in research and industrial settings.

4-Fluoro-3,5-diiodobenzonitrile structure

1356113-61-5 structure

Product Name:4-Fluoro-3,5-diiodobenzonitrile

CAS No:1356113-61-5

MF:C₇H₂FI₂N

MW:372.904829502106

CID:3166455

PubChem ID:73995154

Update Time:2025-10-19

4-Fluoro-3,5-diiodobenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3,5-diiodobenzonitrile
- 1356113-61-5
- MFCD20486162
- MDL： MFCD20486162
- Inchi： 1S/C7H2FI2N/c8-7-5(9)1-4(3-11)2-6(7)10/h1-2H
- InChI Key： RINOSOPSOGJEKI-UHFFFAOYSA-N
- SMILES： IC1C(=C(C=C(C#N)C=1)I)F

Computed Properties

Exact Mass: 372.82607g/mol
Monoisotopic Mass: 372.82607g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 23.8Å²

4-Fluoro-3,5-diiodobenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	050247-1g	4-Fluoro-3,5-diiodobenzonitrile	1356113-61-5		1g	￡115.00	2022-03-01
Fluorochem	050247-5g	4-Fluoro-3,5-diiodobenzonitrile	1356113-61-5		5g	￡450.00	2022-03-01
Crysdot LLC	CD12151067-5g	4-Fluoro-3,5-diiodobenzonitrile	1356113-61-5	95+%	5g	$658	2024-07-23